Cas no 115088-47-6 (Bacillomycin Fc)

• Product Name: Bacillomycin Fc
• CAS No: 115088-47-6
• MF: C₅₂H₈₄N₁₂O₁₄
• MW: 1101.29537296295
• CID: 236875
• PubChem ID: 3086563
• Update Time: 2025-04-19

Bacillomycin Fc Chemical and Physical Properties

Names and Identifiers

• Bacillomycin Fc
• 3-[6,12,22-tris(2-amino-2-oxoethyl)-9-(4-hydroxybenzyl)-19-(1-hydroxyethyl)-16-(11-methyltridecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octaazacyclooctacosan-3-yl]propanamide
• 3-[6,12,22-tris(2-amino-2-oxoethyl)-19-(1-hydroxyethyl)-9-[(4-hydroxyphenyl)methyl]-16-(11-methyltridecyl)-2,5,8,11,14,18,21,24-octaoxo-1,4,7,10,13,17,20,23-octazacyclooctacos-3-yl]propanamide
• 115088-47-6

• Inchi： 1S/C52H84N12O14/c1-4-30(2)15-11-9-7-5-6-8-10-12-16-33-26-45(72)60-37(27-41(54)68)49(75)62-36(25-32-18-20-34(66)21-19-32)48(74)63-39(29-43(56)70)50(76)61-35(22-23-40(53)67)47(73)57-24-14-13-17-44(71)59-38(28-42(55)69)51(77)64-46(31(3)65)52(78)58-33/h18-21,30-31,33,35-39,46,65-66H,4-17,22-29H2,1-3H3,(H2,53,67)(H2,54,68)(H2,55,69)(H2,56,70)(H,57,73)(H,58,78)(H,59,71)(H,60,72)(H,61,76)(H,62,75)(H,63,74)(H,64,77)
• InChI Key： YXKHGFSEIGETSI-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)O)NC(C(CC(N)=O)NC(CCCCNC(C(CCC(N)=O)NC(C(CC(N)=O)NC(C(CC2C=CC(=CC=2)O)NC(C(CC(N)=O)NC(CC(CCCCCCCCCCC(C)CC)N1)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1100.62352
• Monoisotopic Mass: 1100.623
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 78
• Rotatable Bond Count: 24
• Complexity: 2020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 446Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 1593.6°Cat760mmHg
• Flash Point: 917.6°C
• Refractive Index: 1.505
• PSA: 445.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides